Cas no 135329-22-5 (3-Methoxy-2-methylbenzamide)

3-Methoxy-2-methylbenzamide Properties

Names and Identifiers

• 3-Methoxy-2-methylbenzamide
• DTXSID10582428
• SCHEMBL3343862
• 3-methoxy-2-methylbenzamide
• 135329-22-5
• CHEMBL504829
• UVCIMIRWHXWFAI-UHFFFAOYSA-N
• +Expand

• MDL： MFCD18398299
• InChIKey： UVCIMIRWHXWFAI-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H11NO2/c1-6-7(9(10)11)4-3-5-8(6)12-2/h3-5H,1-2H3,(H2,10,11)
• SMILES： CC1=C(C(N)=O)C=CC=C1OC

Computed Properties

• Exact Mass: 165.07903
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 165.078978594g/mol
• Heavy Atom Count: 12
• Complexity: 170
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.1
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• PSA: 52.32
• Boiling Point: 251.1±33.0 ºC (760 Torr),
• Flash Point: 105.8±21.7 ºC,
• Solubility: Slightly soluble (2.1 g/l) (25 º C),
• Density: 1.113±0.06 g/cm3 (20 ºC 760 Torr),